Cas no 14215-95-3 (9H-Purin-6-amine, 9-b-D-xylofuranosyl-, 1-oxide)

9H-Purin-6-amine, 9-b-D-xylofuranosyl-, 1-oxide structure
14215-95-3 structure
Product Name:9H-Purin-6-amine, 9-b-D-xylofuranosyl-, 1-oxide
CAS No:14215-95-3
MF:C10H13N5O5
MW:283.240721464157
CID:223778
PubChem ID:3803553
Update Time:2025-04-19

9H-Purin-6-amine, 9-b-D-xylofuranosyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 9H-Purin-6-amine, 9-b-D-xylofuranosyl-, 1-oxide
    • Adenine,9-b-D-xylofuranosyl-, 1-oxide (8CI)
    • NSC 135656
    • NSC 97110
    • NSC135656
    • HMS587F11
    • NSC-97110
    • 6-AMINO-9-[3,4-DIHYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-9H-PURIN-1-IUM-1-OLATE
    • NCIOpen2_006277
    • AKOS021983901
    • AKOS000540905
    • EU-0034006
    • ChemDiv1_000121
    • NSC-135656
    • NSC97110
    • NSC128561
    • NSC-96007
    • SR-01000393936
    • 14215-95-3
    • NSC96007
    • SR-01000393936-1
    • 7013-17-4
    • NSC-128561
    • 9-pentofuranosyl-9H-purin-6-amine 1-oxide
    • Inchi: 1S/C10H13N5O5/c11-8-5-9(13-3-15(8)19)14(2-12-5)10-7(18)6(17)4(1-16)20-10/h2-4,6-7,10-11,16-19H,1H2
    • InChI Key: QHFLZHVITNUFMV-UHFFFAOYSA-N
    • SMILES: O1C(CO)C(C(C1N1C=NC2C(=N)N(C=NC1=2)O)O)O

Computed Properties

  • Exact Mass: 283.092
  • Monoisotopic Mass: 283.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _1.5
  • Topological Polar Surface Area: 147Ų

Experimental Properties

  • Density: 2.15
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.911
  • PSA: 152.11000
  • LogP: -1.36530
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